Cas no 1150271-66-1 (4-Acetamido-3-(trifluoromethy)phenylboronic Acid Pinacol Ester)

• Product Name: 4-Acetamido-3-(trifluoromethy)phenylboronic Acid Pinacol Ester
• CAS No: 1150271-66-1
• MF: C₁₅H₁₉BF₃NO₃
• MW: 329.122474908829
• MDL: MFCD11855983
• CID: 839950
• PubChem ID: 46739299
• Update Time: 2025-06-11

4-Acetamido-3-(trifluoromethy)phenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 4-ACETAMIDO-3-(TRIFLUOROMETHY)PHENYLBORONIC ACID, PINACOL ESTER
• N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenyl)acetamide
• N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenyl]acetamide
• AKOS015999300
• Acetamide, N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)phenyl]-
• J-003208
• 1150271-66-1
• DTXSID30674910
• BS-19429
• 4-Acetamido-3-(trifluoromethy)phenylboronic acid pinacol ester
• AKOS015893566
• CS-0174683
• MFCD11855983
• LBTMJYMEGPLBQY-UHFFFAOYSA-N
• 4-Acetamido-3-(trifluoromethy)phenylboronic Acid Pinacol Ester

• MDL： MFCD11855983
• Inchi： 1S/C15H19BF3NO3/c1-9(21)20-12-7-6-10(8-11(12)15(17,18)19)16-22-13(2,3)14(4,5)23-16/h6-8H,1-5H3,(H,20,21)
• InChI Key： LBTMJYMEGPLBQY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)NC(C)=O)(F)F

Computed Properties

• Exact Mass: 329.14100
• Monoisotopic Mass: 329.1410081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56000
• LogP: 3.03600

Additional information on 4-Acetamido-3-(trifluoromethy)phenylboronic Acid Pinacol Ester

Recent Advances in the Application of 4-Acetamido-3-(trifluoromethyl)phenylboronic Acid Pinacol Ester (CAS: 1150271-66-1) in Chemical Biology and Drug Discovery

The compound 4-Acetamido-3-(trifluoromethyl)phenylboronic Acid Pinacol Ester (CAS: 1150271-66-1) has emerged as a critical intermediate in the field of chemical biology and pharmaceutical research. This boronic acid derivative is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for constructing carbon-carbon bonds in drug discovery. Recent studies have highlighted its role in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the synthesis of BTK (Bruton's tyrosine kinase) inhibitors. The researchers utilized 4-Acetamido-3-(trifluoromethyl)phenylboronic Acid Pinacol Ester as a key building block to introduce the trifluoromethyl group, which significantly enhanced the metabolic stability and target binding affinity of the resulting inhibitors. The study reported a 40% improvement in pharmacokinetic properties compared to non-fluorinated analogs.

In the realm of targeted protein degradation, this boronic ester has shown remarkable utility. A recent Nature Chemical Biology paper (2024) detailed its incorporation into heterobifunctional molecules designed to recruit E3 ubiquitin ligases. The unique electronic properties imparted by the trifluoromethyl group were found to optimize the orientation of the target protein for ubiquitination, leading to more efficient degradation. This advancement opens new possibilities for addressing traditionally "undruggable" targets in oncology and neurodegenerative diseases.

The compound's stability profile has been the subject of several recent investigations. A 2024 ACS Medicinal Chemistry Letters publication characterized its exceptional resistance to protodeboronation, a common challenge in boronic acid chemistry. Through comprehensive NMR studies, the researchers attributed this stability to the synergistic effects of the acetamido and pinacol ester groups, which collectively protect the boron center from hydrolysis while maintaining sufficient reactivity for cross-coupling.

Emerging applications in diagnostic probe development have also been reported. A team at MIT recently (2025) developed a series of fluorescent sensors incorporating 1150271-66-1 as the recognition element for detecting reactive oxygen species in live cells. The trifluoromethyl group was found to significantly enhance membrane permeability while the boronic ester provided selective reactivity with peroxynitrite, enabling real-time monitoring of oxidative stress in disease models.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the scalability of processes using this intermediate. A 2024 Organic Process Research & Development paper demonstrated a 90% yield in kilogram-scale Suzuki couplings, addressing previous challenges in large-scale production. This development is particularly significant as demand for this building block increases in both academic and industrial settings.

Looking forward, the unique combination of structural features in 4-Acetamido-3-(trifluoromethyl)phenylboronic Acid Pinacol Ester positions it as a versatile tool for medicinal chemistry. Its applications span from traditional small molecule drug discovery to cutting-edge modalities like targeted protein degradation and chemical biology probes. As research continues to uncover new reactivities and biological activities of boron-containing compounds, this particular derivative is likely to maintain its prominence in pharmaceutical development pipelines.